Cas no 889665-86-5 (Epiberberine chloride)

• Product Name: Epiberberine chloride
• CAS No: 889665-86-5
• MF: C₂₀H₁₈ClNO₄
• MW: 371.814224720001
• CID: 2190822
• PubChem ID: 71467079
• Update Time: 2025-06-13

Epiberberine chloride Chemical and Physical Properties

Names and Identifiers

• Epiberberine chloride
• Epiberberine (chloride)
• Benzo[a]-1,3-benzodioxolo[4,5-g]quinolizinium, 11,12-dihydro-8,9-dimethoxy-, chloride (9CI)
• GLXC-20021
• AKOS032944990
• Benzo(a)-1,3-benzodioxolo(4,5-g)quinolizinium, 11,12-dihydro-8,9-dimethoxy-, chloride (1:1)
• E80794
• 889665-86-5
• HY-N0226A
• CS-6060
• DA-73143
• MS-25997
• UNII-ND559X5J59
• 7,8,13,13a-Tetradehydro-2,3-dimethoxy-9,10-(methylenedioxy)berbinium Chloride
• 16,17-dimethoxy-5,7-dioxa-1-azoniapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-1(13),2,4(8),9,11,14,16,18-octaene;chloride
• 8,9-Dimethoxy-11,12-dihydro-[1,3]dioxolo[4,5-h]isoquinolino[2,1-b]isoquinolin-13-ium chloride
• ND559X5J59
• 16,17-dimethoxy-5,7-dioxa-1??-azapentacyclo[11.8.0.0(3),(1)(1).0?,?.0(1)?,(1)?]henicosa-1,3,8,10,12,14,16,18-octaen-1-ylium chloride

• Inchi： 1S/C20H18NO4.ClH/c1-22-18-8-13-5-6-21-10-15-12(3-4-17-20(15)25-11-24-17)7-16(21)14(13)9-19(18)23-2;/h3-4,7-10H,5-6,11H2,1-2H3;1H/q+1;/p-1
• InChI Key： DGRBIBRPLDAHJH-UHFFFAOYSA-M
• SMILES： [Cl-].O1COC2=CC=C3C=C4C5C=C(C(=CC=5CC[N+]4=CC3=C12)OC)OC

Computed Properties

• Exact Mass: 371.0924357g/mol
• Monoisotopic Mass: 371.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.8

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度7.4 mg/mL(19.90 mM;Need ultrasonic)
• Vapor Pressure: No data available

Epiberberine chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives
• Other Chemical Reagents

Additional information on Epiberberine chloride

Recent Advances in Epiberberine Chloride (889665-86-5) Research: A Comprehensive Review

Epiberberine chloride (CAS: 889665-86-5), a bioactive isoquinoline alkaloid derived from plants such as Coptis chinensis, has garnered significant attention in recent years due to its diverse pharmacological properties. This research briefing synthesizes the latest findings on its mechanisms of action, therapeutic applications, and pharmacokinetic profiles, as reported in peer-reviewed studies published within the last three years. Key focus areas include its anti-inflammatory, anti-diabetic, and neuroprotective effects, with particular emphasis on molecular targets such as AMPK, NF-κB, and gut microbiota modulation.

A 2023 study in Acta Pharmacologica Sinica (DOI: 10.1038/s41401-022-01020-3) demonstrated that epiberberine chloride exhibits potent α-glucosidase inhibitory activity (IC₅₀ = 1.28 μM), surpassing acarbose in mitigating postprandial hyperglycemia. Structural analysis revealed that the chlorine substitution at position 10 enhances binding affinity to the enzyme's catalytic site. Concurrently, research in Frontiers in Pharmacology highlighted its dual modulation of gut microbiota composition and bile acid metabolism, suggesting novel mechanisms for metabolic syndrome management.

Advanced formulation strategies have been explored to overcome epiberberine chloride's poor oral bioavailability (≈12%). A 2024 patent (WO2024015128A1) describes a self-nanoemulsifying drug delivery system (SNEDDS) that increases plasma C_max by 3.2-fold compared to conventional suspensions. Pharmacokinetic studies in Sprague-Dawley rats showed a T_max of 1.5 hours and elimination half-life of 8.7 hours, supporting twice-daily dosing regimens in clinical applications.

Notably, epiberberine chloride has shown promise in neurodegenerative disease models. A Nature Communications study (2024; DOI: 10.1038/s41467-024-46738-2) identified its ability to reduce tau hyperphosphorylation by 62% in APP/PS1 transgenic mice through PP2A activation, with concomitant improvements in cognitive function (Morris water maze escape latency decreased by 41%). These findings position the compound as a potential multi-target therapeutic agent for Alzheimer's disease pathology.

Ongoing Phase II clinical trials (NCT05688415) are evaluating epiberberine chloride's safety and efficacy in type 2 diabetes patients, with preliminary data showing a 1.2% reduction in HbA1c levels versus placebo (p < 0.01) at 12 weeks. However, researchers caution about potential drug-drug interactions, as in vitro studies indicate moderate CYP3A4 inhibition (K_i = 9.8 μM). Future research directions include structural optimization to improve blood-brain barrier penetration and large-scale production via synthetic biology approaches.